Cas no 210488-54-3 ((1r)-1-(1,3-benzodioxol-5-yl)ethanamine)

(1R)-1-(1,3-Benzodioxol-5-yl)ethanamine is a chiral amine derivative featuring a benzodioxole moiety, which confers structural uniqueness and potential biological relevance. Its stereospecific (R)-configuration enhances selectivity in synthetic applications, particularly in asymmetric synthesis and pharmaceutical intermediates. The benzodioxole ring system contributes to metabolic stability and binding affinity, making it valuable in medicinal chemistry research. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, critical for studies requiring precise stereochemistry. Its well-defined physicochemical properties facilitate reproducibility in experimental settings. Suitable for use as a building block in drug discovery, it offers researchers a versatile scaffold for developing bioactive molecules. Storage under inert conditions is recommended to maintain stability.
(1r)-1-(1,3-benzodioxol-5-yl)ethanamine structure
210488-54-3 structure
Product Name:(1r)-1-(1,3-benzodioxol-5-yl)ethanamine
CAS No:210488-54-3
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD08057360
CID:1397795
PubChem ID:40429596
Update Time:2025-06-07

(1r)-1-(1,3-benzodioxol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(1,3-Benzodioxol-5-yl)ethanamine
    • (R)-1-benzo[1,3]dioxol-5-yl-ethylamine
    • (R)-1-benzenesulfonyl-6-fluoro-2-pyrrolidin-2-ylmethyl-1H-pyrrolo[2,3-b]pyridine
    • (S)-3,3-DIPHENYL-1-[TRIMETHYLSILYLMETHYL]TETRAHYDRO-1H,3H-PYRROLO[1,2-C][1,3,2]OXAZABOROLE
    • AG-E-23599
    • CTK4D4856
    • (R)-1-aza-2-bora-2-((trimethylsilyl)methyl)-3-oxa-4,4-diphenylbicyclo&lt
    • 3.3.0&gt
    • octane
    • (R)-1-(Benzo[d][1,3]dioxol-5-yl)ethanamine
    • (R)-1-aza-2-bora-2-((trimethylsilyl)methyl)-3-oxa-4,4-diphenylbicyclo< 3.3.0> octane
    • Z360055458
    • BS-50010
    • 210488-54-3
    • F53588
    • (r)-1-(benzo[d][1,3]dioxol-5-yl)ethyl amine
    • SCHEMBL3704721
    • CS-0158191
    • (alphaR)-alpha-Methyl-1,3-benzodioxole-5-methanamine
    • EN300-53082
    • AKOS010367274
    • (1R)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-amine
    • DTXSID701259546
    • MFCD08057360
    • (1R)-1-(1,3-dioxaindan-5-yl)ethan-1-amine
    • AMY202003221
    • (I+/-R)-I+/--Methyl-1,3-benzodioxole-5-methanamine
    • 1,3-Benzodioxole-5-methanamine, .alpha.-methyl-, (.alpha.R)-
    • (1r)-1-(1,3-benzodioxol-5-yl)ethanamine
    • MDL： MFCD08057360
    • Inchi： 1S/C9H11NO2/c1-6(10)7-2-3-8-9(4-7)12-5-11-8/h2-4,6H,5,10H2,1H3/t6-/m1/s1
    • InChI Key： ZWBXYAKHFVPCBF-ZCFIWIBFSA-N
    • SMILES： O1COC2=CC=C(C=C12)[C@@H](C)N

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.5Ų

(1r)-1-(1,3-benzodioxol-5-yl)ethanamine Pricemore >>

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(1r)-1-(1,3-benzodioxol-5-yl)ethanamine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:210488-54-3)(1r)-1-(1,3-benzodioxol-5-yl)ethanamine
Order Number:A1031406
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:46
Price ($):428.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:210488-54-3)(1r)-1-(1,3-benzodioxol-5-yl)ethanamine
A1031406
Purity:99%
Quantity:1g
Price ($):428.0
Email